
zeta-carotene in cyanobacteria Synechocystis

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: zeta-Carotene

CAS No.: 13587-06-9

Cat. No.: S626023

Get Quote

Biochemical Pathway and Enzyme Mechanism

The conversion of phytoene to all-trans-lycopene in oxygenic phototrophs like Synechocystis requires four

enzymes working in sequence [1].
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From Phytoene to Lycopene in Synechocystis
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The carotenoid biosynthesis pathway from phytoene to lycopene showing enzymatic and light-dependent

steps.

Z-ISO Function and Redox Regulation: Z-ISO is a heme B-containing integral membrane
protein that catalyzes a critical cis-to-trans isomerization [1] [2]. The enzyme is post-translationally
regulated by the redox state of its heme iron. Under reducing conditions, the heme iron is reduced

from Fe³⁺ to Fe²⁺, which triggers a change in the protein's structure, activating it to isomerize the 15-
15' cis double bond [2].
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Experimental Evidence and Protocols

The function of Z-ISO in Synechocystis has been confirmed through targeted mutagenesis and heterologous

expression experiments.

Mutant Phenotype Analysis

A Synechocystis Δslr1599 mutant (ΔZ-ISO) was created to investigate Z-ISO's role [1] [3].

Growth in Light: The mutant produces a normal quota of carotenoids because the photolabile 15-15'
cis double bond in its substrate can be isomerized by light, bypassing the need for the enzyme [1] [3].

Growth in Darkness: Under light-activated heterotrophic growth (LAHG) conditions, the ΔZ-ISO
mutant accumulates 9,15,9'-tri-cis-ζ-carotene and fails to produce downstream 'mature' carotenoids

like lycopene and β-carotene. This demonstrates that Z-ISO is indispensable for carotenoid
biosynthesis in the absence of light [1] [3].

Heterologous Expression in E. coli

The slr1599 gene was cloned and expressed in an E. coli system engineered to accumulate the Z-ISO

substrate [1] [3] [2].

Substrate Production: E. coli strains are co-transformed with plasmids carrying genes for:

crtE and crtB: For synthesis of geranylgeranyl pyrophosphate (GGPP) and phytoene.
Plant PDS: To desaturate phytoene to 9,15,9'-tri-cis-ζ-carotene [2].

Activity Assay: Expression of the Synechocystis slr1599 gene in this system leads to the conversion
of 9,15,9'-tri-cis-ζ-carotene to 9,9'-di-cis-ζ-carotene, confirming its ζ-carotene isomerase activity [1]

[3]. Products are typically analyzed and quantified using HPLC [2].

Carotenoid Composition in Engineered Strains

Research has explored overexpressing carotenogenic genes in Synechocystis to boost production. The table

below shows how overexpressing ζ-carotene desaturase (CrtQ) influences key carotenoid components [4].
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Carotenoid
Component

Change in OX_CrtQ
Strain

Putative Function

Zeaxanthin Increased by 14-19% [4] Photoprotective xanthophyll; strong antioxidant [4]

[5]

Echinenone Increased by 17-22% [4] Photoprotective carotenone; stabilizes

photosynthetic complexes [4] [5]

β-Carotene Contributes to high-light

stress response [4]

Precursor for echinenone; structural role in

photosystems; scavenges singlet oxygen [4] [5]

Research Applications and Implications

Metabolic Engineering: Replacing the native multi-enzyme pathway (PDS, Z-ISO, ZDS, CRT-ISO)

with a single bacterial phytoene desaturase (CrtI) simplifies the pathway to lycopene, a common
strategy in synthetic biology to boost carotenoid yields in crops and microorganisms [6] [7].

Antioxidant and Health Research: Carotenoid extracts from engineered Synechocystis strains with
enhanced zeaxanthin and echinenone show significant antioxidant activity and have demonstrated

cytotoxic effects on lung cancer cell lines in lab studies, indicating potential for nutraceutical
development [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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